Tert-butyl 4-[4-[(prop-2-enoylamino)methyl]triazol-1-yl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[4-[(prop-2-enoylamino)methyl]triazol-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H25N5O3/c1-5-14(22)17-10-12-11-21(19-18-12)13-6-8-20(9-7-13)15(23)24-16(2,3)4/h5,11,13H,1,6-10H2,2-4H3,(H,17,22)
• InChI Key: XKJHHYCYFVKDKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N2C=C(N=N2)CNC(=O)C=C
• Molecular Formula: C16H25N5O3
• Molecular Weight: 335.40 g/mol

Description

Tert-butyl 4-[4-[(prop-2-enoylamino)methyl]triazol-1-yl]piperidine-1-carboxylate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a wide range of fields.

Mechanism of Action

The mechanism of action of tert-butyl 4-[4-[(prop-2-enoylamino)methyl]triazol-1-yl]piperidine-1-carboxylate is not fully understood. However, it has been found to interact with a variety of biological targets, including enzymes, receptors, and ion channels. It is believed that the compound binds to these targets and modulates their activity in some way.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of a number of enzymes, including kinases, phosphatases, and proteases. It has also been found to interact with several receptors, including G protein-coupled receptors and ionotropic receptors. In addition, the compound has been shown to affect the function of ion channels, including voltage-gated calcium channels and potassium channels.

Advantages and Limitations for Lab Experiments

One of the main advantages of using tert-butyl 4-[4-[(prop-2-enoylamino)methyl]triazol-1-yl]piperidine-1-carboxylate in lab experiments is its versatility. The compound has been found to interact with a wide range of biological targets, making it a valuable tool for studying a variety of physiological processes. In addition, the compound is relatively easy to synthesize and purify, making it accessible to researchers with a range of expertise levels.
One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood. This can make it challenging to interpret experimental results and to design experiments that specifically target the compound's effects. In addition, the compound may have off-target effects that could complicate experimental results.

Future Directions

There are a number of potential future directions for research involving tert-butyl 4-[4-[(prop-2-enoylamino)methyl]triazol-1-yl]piperidine-1-carboxylate. Some possible areas of investigation include:
1. Further studies to elucidate the compound's mechanism of action and identify its specific targets.
2. Exploration of the compound's potential as a drug candidate for a variety of diseases, including cancer, neurological disorders, and cardiovascular disease.
3. Investigation of the compound's effects on cellular signaling pathways and gene expression.
4. Development of new synthetic methods for this compound and related compounds.
5. Exploration of the compound's potential as a tool for studying the structure and function of biological targets.
In conclusion, this compound is a valuable tool for scientific research due to its wide range of biochemical and physiological effects. While its mechanism of action is not fully understood, the compound has potential applications in a variety of fields, including drug discovery and basic research. Further studies are needed to fully elucidate the compound's effects and potential uses.

Synthesis Methods

The synthesis of tert-butyl 4-[4-[(prop-2-enoylamino)methyl]triazol-1-yl]piperidine-1-carboxylate involves several steps. The first step is the preparation of the starting material, which is 4-azidomethylpiperidine-1-carboxylate. This is then reacted with prop-2-enoyl chloride to form the intermediate compound 4-[4-[(prop-2-enoylamino)methyl]triazol-1-yl]piperidine-1-carboxylate. Finally, the tert-butyl ester is added to the intermediate compound to form the final product.

Scientific Research Applications

Tert-butyl 4-[4-[(prop-2-enoylamino)methyl]triazol-1-yl]piperidine-1-carboxylate has a wide range of potential applications in scientific research. It has been found to interact with a variety of biological targets, including enzymes, receptors, and ion channels. This makes it a valuable tool for studying the mechanisms of action of these targets and for identifying potential drug candidates.